Cas no 140695-49-4 (8-Hydroxy Mianserin β-D-Glucuronide)

140695-49-4 structure
Product Name:8-Hydroxy Mianserin β-D-Glucuronide
CAS No:140695-49-4
Molecular Formula:C24H28N2O7
Molecular Weight:456.488327026367
CID:102022
8-Hydroxy Mianserin β-D-Glucuronide Properties
Names and Identifiers
-
- b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
- 8-Hydroxy Mianserin b-D-Glucuronide
- 8-Hydroxy Mianserin β-D-Glucuronide
- b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azep...
- 1,2,3,4,10,14b-Hexahydro-2-Methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl -D-Glucopyranosiduronic Acid
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
- 8-Hydroxy Mianserin-D-Glucuronide
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
- 8-Hydroxy Mianserin -D-Glucuronide
- 8-Hydroxy mianserin beta-D-glucuronide
- β-D-Glucopyranosiduronic acid, 1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
-
- InChIKey: ITNHGSGVULVUQW-YLSJHQJASA-N
- Inchi: 1S/C24H28N2O7/c1-25-8-9-26-17-5-3-2-4-13(17)10-14-11-15(6-7-16(14)18(26)12-25)32-24-21(29)19(27)20(28)22(33-24)23(30)31/h2-7,11,18-22,24,27-29H,8-10,12H2,1H3,(H,30,31)/t18?,19-,20-,21+,22-,24?/m0/s1
- SMILES: C1(=CC2CC3C=CC=CC=3N3CCN(C)CC3C=2C=C1)OC1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(O)=O)O1
Computed Properties
- Exact Mass: 456.19000
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 3
- Monoisotopic Mass: 456.19
- Heavy Atom Count: 33
- Complexity: 710
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 123A^2
Experimental Properties
- LogP: 0.35780
- PSA: 122.93000
- Refractive Index: 1.709
8-Hydroxy Mianserin β-D-Glucuronide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Biosynth | MH09758-1 mg |
8-Hydroxymianserin b-D-glucuronide |
140695-49-4 | 1mg |
$351.70 | |||
TRC | H948405-1mg |
8-Hydroxy Mianserin β-D-Glucuronide |
140695-49-4 | 1mg |
$316.00 | 2023-05-18 |
8-Hydroxy Mianserin β-D-Glucuronide Related Literature
-
1. Pyrrolidine and piperidine based chiral spiro and fused scaffolds via build/couple/pair approach†Rajinikanth Mamidala,V. Surendra Babu Damerla,Rambabu Gundla,M. Thirumala Chary,Y. L. N. Murthy,Subhabrata Sen RSC Adv., 2014,4, 10619-10626
-
A. Zieleniewska,F. Lodermeyer,A. Roth,D. M. Guldi Chem. Soc. Rev., 2018,47, 702-714
-
Mintu Porel,Vijayakumar Ramalingam,Maciej E. Domaradzki,Victor G. Young, Jr.,Vaidyanathan Ramamurthy,Rajeev S. Muthyala Chem. Commun., 2013,49, 1633-1635
-
Zhonglin Du,Hua Zhang,Huili Bao,Xinhua Zhong J. Mater. Chem. A, 2014,2, 13033-13040
-
Velmurugan Thavasi,Subodh G. Mhaisalkar J. Mater. Chem., 2011,21, 11040-11051
-
8. Back cover
-
Francesco Donsì Food Funct., 2020,11, 6273-6284
-
Bo Kong,Xin-You An,Ti-Xian Zeng,Jihua Zhang Phys. Chem. Chem. Phys., 2020,22, 7474-7482
140695-49-4 (8-Hydroxy Mianserin β-D-Glucuronide) Related Products
- 513-78-0(Cadmium Monocarbonate)
- 4020-99-9(Methyl Diphenylphosphinite)
- 81-05-0(6-Amino-1-naphthalenesulfonic acid)
- 368-66-1(2,4,6-Tris(trifluoromethyl)-1,3,5-triazine)
- 3973-08-8(1,3-Thiazole-4-carboxylic acid)
- 3270-25-5(Chrome Blue K)
- 93-98-1(N-Phenylbenzamide)
- 87-92-3((2R,3R)-Dibutyl 2,3-dihydroxysuccinate)
- 3182-93-2(Ethyl L-phenylalaninate hydrochloride)
- 2458-12-0(3-Amino-4-methylbenzoic acid)
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent
